Cas no 801303-18-4 ( )

• Product Name: &nbsp
• CAS No: 801303-18-4
• MF: C₇H₈ClN₃O
• MW: 185.610919952393
• CID: 875061
• PubChem ID: 5186607
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-N-HYDROXY-6-METHYL-NICOTINAMIDINE
• 801303-18-4
• 2-Chloro-N-hydroxy-6-methylnicotinimidamide
• 2-chloro-N'-hydroxy-6-methylpyridine-3-carboximidamide
•  

• Inchi： 1S/C7H8ClN3O/c1-4-2-3-5(6(8)10-4)7(9)11-12/h2-3,12H,1H3,(H2,9,11)
• InChI Key： IGVLGMMSJQKPKN-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=NO)N)C=CC(C)=N1

Computed Properties

• Exact Mass: 185.03600
• Monoisotopic Mass: 185.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.5A^2
• XLogP3: 1.3

Experimental Properties

• PSA: 69.00000
• LogP: 1.83820